Cas no 154653-67-5 (Uridine,5-bromo-2'-deoxy-, 3',5'-dioctanoate (9CI))

• Product Name: Uridine,5-bromo-2'-deoxy-, 3',5'-dioctanoate (9CI)
• CAS No: 154653-67-5
• MF: C₂₅H₃₉BrN₂O₇
• MW: 559.490367174149
• CID: 172346
• PubChem ID: 169882
• Update Time: 2025-04-19

Uridine,5-bromo-2'-deoxy-, 3',5'-dioctanoate (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine,5-bromo-2'-deoxy-, 3',5'-dioctanoate (9CI)
• 3',5'-Dioctanoyl-5-bromodeoxyuridine
• 5-bromo-2'-deoxy-3',5'-di-O-octanoyluridine
• Brdu-C8
• DTXSID50935035
• 154653-67-5
• 5-Bromo-1-(2-deoxy-3,5-di-O-octanoylpentofuranosyl)-4-hydroxypyrimidin-2(1H)-one

• Inchi： 1S/C25H39BrN2O7/c1-3-5-7-9-11-13-22(29)33-17-20-19(35-23(30)14-12-10-8-6-4-2)15-21(34-20)28-16-18(26)24(31)27-25(28)32/h16,19-21H,3-15,17H2,1-2H3,(H,27,31,32)/t19-,20+,21+/m0/s1
• InChI Key： GDRPJKGKAGJBGR-PWRODBHTSA-N
• SMILES： BrC1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](COC(CCCCCCC)=O)O1)OC(CCCCCCC)=O)=O)=O

Computed Properties

• Exact Mass: 558.19417
• Monoisotopic Mass: 558.19406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 18
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 133.24